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Compound of Interest

Compound Name: 2-Propylcyclopentanone

Cat. No.: B073189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point of 2-
propylcyclopentanone, a key physical constant essential for its purification, identification, and

handling in a laboratory setting. This document includes tabulated physical data, a

comprehensive experimental protocol for boiling point determination, and graphical

representations of both the experimental workflow and a common synthetic pathway.

Physicochemical Data of 2-Propylcyclopentanone
2-Propylcyclopentanone is a cyclic ketone with the molecular formula C₈H₁₄O.[1] It is a

valuable intermediate in the synthesis of various organic compounds, including

pharmaceuticals and fragrances.[2] An accurate understanding of its physical properties is

crucial for its application in research and development.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-
propylcyclopentanone, with a focus on its boiling point.
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Property Value Source(s)

Boiling Point 182°C at 760 mmHg ECHEMI SDS[3]

183°C (estimate) LookChem, ChemicalBook[4]

Molecular Formula C₈H₁₄O PubChem[5], LookChem

Molecular Weight 126.20 g/mol PubChem[5]

Melting Point -68.3°C LookChem, ChemicalBook[4]

Density 0.9017 g/cm³ LookChem, ChemicalBook[4]

Refractive Index 1.4429 LookChem, ChemicalBook[4]

Flash Point 56.9°C LookChem

CAS Number 1193-70-0 PubChem[5], LookChem

Experimental Protocol: Micro Boiling Point
Determination
For research and drug development applications where sample quantities may be limited, the

micro boiling point determination method using a Thiele tube is highly suitable.[5] This method

is accurate and requires only a small amount of the liquid.

Materials and Equipment
2-Propylcyclopentanone sample

Thiele tube

Mineral oil or other suitable heating bath liquid

Thermometer (-10°C to 250°C range)

Small test tube (e.g., 75 x 10 mm) or fusion tube

Capillary tube (sealed at one end)
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Rubber band or a small section of rubber tubing

Bunsen burner or other heat source

Clamp and stand

Procedure
Apparatus Assembly:

Attach the small test tube to the thermometer using a rubber band. The bottom of the test

tube should be level with the thermometer bulb.[4]

Add a few drops of 2-propylcyclopentanone into the test tube, sufficient to create a

column of liquid approximately 1 cm high.

Place the capillary tube, with its sealed end pointing upwards, into the test tube containing

the sample.[1]

Mount the entire assembly (thermometer and attached test tube) in the Thiele tube,

ensuring the sample is immersed in the mineral oil. The oil level should be above the

sample level but below the opening of the test tube.

Heating and Observation:

Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner.[4]

The design of the Thiele tube will ensure uniform heating of the oil via convection currents.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube.[4] This indicates that the vapor pressure of the sample has

exceeded the atmospheric pressure.

Boiling Point Measurement:

Remove the heat source and allow the apparatus to cool slowly.
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The stream of bubbles will slow down and eventually stop. The boiling point is the

temperature at which the liquid just begins to be drawn into the capillary tube.[4]

Record the temperature at this exact moment. This is the observed boiling point of 2-
propylcyclopentanone.

Safety Precautions
Always perform the experiment in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

2-Propylcyclopentanone is a flammable liquid; keep it away from open flames and ignition

sources.[5]

Handle hot oil and glassware with care to avoid burns.

Visualized Workflows and Pathways
Experimental Workflow for Boiling Point Determination
The following diagram illustrates the key steps and decision points in the micro boiling point

determination protocol.
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Workflow for Micro Boiling Point Determination.
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Logical Relationship: Synthesis of 2-
Propylcyclopentanone
A common method for the synthesis of 2-propylcyclopentanone involves the alkylation of

cyclopentanone. The diagram below outlines the logical progression of this synthetic route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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